Phyllostoxin

• Molecular Formula: C15H16O4
• Molecular Weight: 260.28 g/mol
• IUPAC Name: (3,7-dimethyl-8-oxo-7-propanoyl-2-bicyclo[4.2.0]octa-1(6),2,4-trienyl) acetate
• InChI: InChI=1S/C15H16O4/c1-5-11(17)15(4)10-7-6-8(2)13(19-9(3)16)12(10)14(15)18/h6-7H,5H2,1-4H3
• InChI Key: DILARCNLBXHZHH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1(C2=C(C1=O)C(=C(C=C2)C)OC(=O)C)C
• synonyms: phyllostoxin

Description

Phyllostoxin is a natural product found in Phyllosticta cirsii with data available.

Scientific Research Applications

Biocontrol Agent for Weed Management

Phyllostoxin has been identified as a bioactive metabolite produced by the fungal pathogen Phyllosticta cirsii. This pathogen, isolated from diseased Cirsium arvense leaves, has potential as a biocontrol agent for this noxious perennial weed. Phyllostoxin exhibits significant phytotoxicity, causing rapid and extensive necrosis on Cirsium arvense leaves. This finding supports the exploration of phyllostoxin as a natural herbicide, leveraging the biocontrol properties of weed fungal pathogens (Evidente et al., 2008).

Phyllosphere Microbiology

While not directly related to phyllostoxin, research in the phyllosphere microbiology field is relevant due to the potential interactions of such compounds with plant-associated microorganisms. Studies have focused on the adaptation and biocontrol factors of phyllosphere microorganisms, their roles in plant health, and the mechanisms of microbial biocontrol in this environment. This research area could provide insights into how compounds like phyllostoxin interact within the plant ecosystem (Legein et al., 2020).

Fungal Phytotoxins and Biosynthesis

The structural revision and biosynthesis of related fungal phytotoxins, such as phyllostictines, have been studied, providing a deeper understanding of these compounds. Understanding the biosynthesis pathways and structural characteristics of similar toxins can offer valuable insights into the potential applications and mechanisms of phyllostoxin (Trenti & Cox, 2017).

Impact on Bacterial Communities

Research into the impact of various treatments, including fungicides, on bacterial communities in the phyllosphere, where phyllostoxin might be applied, reveals insights into ecological balances. Understanding how such compounds affect microbial communities is crucial for evaluating their broader environmental impacts and ensuring sustainable agricultural practices (Gu et al., 2010).

Phyllosphere Microbiota Resilience

Studies on the resilience of natural phyllosphere microbiota to various treatments, including pesticides and biocontrol agents, are relevant. This research highlights the adaptability of microbial communities in the phyllosphere and the minimal impact of certain treatments, which may include compounds like phyllostoxin (Perazzolli et al., 2014).